Cas no 646455-62-1 (1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane)
646455-62-1 structure
Product Name:1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane
CAS No:646455-62-1
MF:C12H16BrFN2
MW:287.171245574951
MDL:MFCD02682103
CID:961344
PubChem ID:2779430
Update Time:2025-04-19
1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 1-[(4-bromo-2-fluorophenyl)methyl]-1,4-diazepane
- 1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane
- 1-(4-Bromo-2-fluorobenzyl)homopiperazine
- SCHEMBL2005408
- DTXSID70381439
- PS-6501
- 646455-62-1
- J-503234
- 1-[(4-bromo-2-fluoro-phenyl)methyl]-1,4-diazepane
- AKOS009158833
- MFCD02682103
- 1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane
-
- MDL: MFCD02682103
- Inchi: 1S/C12H16BrFN2/c13-11-3-2-10(12(14)8-11)9-16-6-1-4-15-5-7-16/h2-3,8,15H,1,4-7,9H2
- InChI Key: PXHWQGRCERBVPN-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)F)CN1CCNCCC1
Computed Properties
- Exact Mass: 286.04800
- Monoisotopic Mass: 286.04809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- Density: 1.367
- Boiling Point: 338.5°C at 760 mmHg
- Flash Point: 158.5°C
- Refractive Index: 1.549
- PSA: 15.27000
- LogP: 2.65020
1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM286054-5g |
1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane |
646455-62-1 | 95+% | 5g |
$438 | 2021-06-09 | |
| Apollo Scientific | PC31133-1g |
1-(4-Bromo-2-fluorobenzyl)homopiperazine |
646455-62-1 | 1g |
£119.00 | 2025-02-21 | ||
| Chemenu | CM286054-5g |
1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane |
646455-62-1 | 95+% | 5g |
$438 | 2022-06-10 | |
| abcr | AB223821-1 g |
1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane; 95% |
646455-62-1 | 1g |
€166.10 | 2023-06-22 | ||
| Key Organics Ltd | PS-6501-1MG |
1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane |
646455-62-1 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | PS-6501-5MG |
1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane |
646455-62-1 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | PS-6501-10MG |
1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane |
646455-62-1 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | PS-6501-20MG |
1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane |
646455-62-1 | >90% | 20mg |
£76.00 | 2023-04-19 | |
| Key Organics Ltd | PS-6501-50MG |
1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane |
646455-62-1 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | PS-6501-100MG |
1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane |
646455-62-1 | >90% | 100mg |
£146.00 | 2023-09-09 |
1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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